Cas no 628-87-5 (Iminodiacetonitrile)

Iminodiacetonitrile Properties

Names and Identifiers

• 2,2'-Azanediyldiacetonitrile
• BIS(CYANOMETHYL)AMINE
• TIMTEC-BB SBB006575
• 1,1’-imidodiacetonitrile
• 1,1'-Imidodiacetonitrile
• 2,2’-iminobis-acetonitril
• 2,2’-iminobisacetonitrile
• 2406 I.S.
• Acetonitrile, 2,2'-iminobis-
• Di(cianometil)ammina
• iminodi-acetonitril
• IMINODIACETONITRILE, TECH.
• α,α'-dicyanodimethyl-amine
• Iminodiacetonitrile, techn.
• 2,2'-Iminodiacetonitrile
• Iminobis(acetonitrile)
• Iminobisacetonitrile
• Iminodiacetonitrile (IDAN)
• Iminodiacetonitrile
• 2-(cyanomethylamino)acetonitrile
• Acetonitrile,iminodi- (6CI,7CI,8CI)
• Imidodiacetonitrile
• NSC 263496
• Acetonitrile, iminodi-
• 2,2'-Iminobisacetonitrile
• 2-[(cyanomethyl)amino]acetonitrile
• Di(cianometil)ammina [Italian]
• RID64Y718A
• BSRDNMMLQYNQQD-UHFFFAOYSA-N
• 2-[(cyanomethyl)amino]ethanenitr
• AI3-60248
• NS00020216
• BCP14805
• SY049317
• NSC263496
• J-506775
• InChI=1/C4H5N3/c5-1-3-7-4-2-6/h7H,3-4H2
• CS-W013735
• EINECS 211-058-3
• 2-(cyanomethylamino)acetonitril
• DTXCID1021580
• A905864
• BRN 0773803
• FT-0627186
• MFCD00001887
• Q23038875
• UNII-RID64Y718A
• STR01800
• CHEMBL3186090
• AKOS000121366
• BSRDNMMLQYNQQD-UHFFFAOYSA-
• Iminodiacetonitrile, tech
• Tox21_301075
• D0434
• DTXSID3041580
• CAS-628-87-5
• NSC-263496
• NCGC00248280-01
• EN300-21125
• Acetonitrile, iminodi
• NCGC00254976-01
• AC9124
• CHEBI:71189
• 628-87-5
• Acetonitrile,2'-iminobis-
• methane, cyanocyanomethylamino-
• STL134834
• +Expand

• MDL： MFCD00001887
• InChIKey： BSRDNMMLQYNQQD-UHFFFAOYSA-N
• Inchi： 1S/C4H5N3/c5-1-3-7-4-2-6/h7H,3-4H2
• SMILES： N([H])(C([H])([H])C#N)C([H])([H])C#N
• BRN： 0773803

Computed Properties

• Exact Mass: 95.04830
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 95.048347
• Heavy Atom Count: 7
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• LogP: 0.01406
• PSA: 59.61000
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble in water, acetone and hot methanol.
• Boiling Point: 337.5℃ at 760 mmHg
• Melting Point: 76.0 to 80.0 deg-C
• Flash Point: 157.9±20.9 °C
• Color/Form: Lens powder.
• Solubility: Very soluble in water.
• Density: 1.1031 (rough estimate)

Iminodiacetonitrile Security Information

• Symbol: GHS07
• RTECS：AM0650000
• WGK Germany：3
• Safety Term：S36/37
• Safety Instruction： S26-S37/39-S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R20/21/22
• Signal Word：Warning
• TSCA：Yes

Iminodiacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides